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Compound of Interest

Compound Name: 5-bromo-2-chloro-N-methylaniline

CAS No.: 1281907-31-0

Cat. No.: B3019536

Get Quote

Executive Summary
5-Bromo-2-chloro-N-methylaniline (CAS: 1281907-31-0) is a halogenated aniline derivative

utilized as a specialized intermediate in the synthesis of pharmaceuticals and agrochemicals.

[1][2][3][4] Unlike its primary amine parent, this secondary amine exhibits distinct physical

properties due to the introduction of the N-methyl group, which disrupts intermolecular

hydrogen bonding.

Current Reference Status:

Experimental Melting Point: Not explicitly defined in standard open-literature crystallographic

databases.

Physical State: Typically observed as a viscous oil or low-melting solid at room temperature.

[1]

Primary Reference Standard: The unmethylated parent, 5-bromo-2-chloroaniline, serves as

the critical solid-state reference (MP: 47°C).[1]
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Melting Point Reference & Comparative Physical
Analysis
To validate the identity of 5-bromo-2-chloro-N-methylaniline, researchers must rely on a

comparative property analysis against its parent compound and regioisomers. The N-

methylation of anilines generally lowers the melting point (MP) by reducing the number of

hydrogen bond donors from two (in –NH₂) to one (in –NHMe) and increasing steric bulk.

Table 1: Comparative Physical Properties
Compound Structure CAS No.[1] Physical State

Melting Point
(Exp.)

5-Bromo-2-

chloro-N-

methylaniline

Target 1281907-31-0
Oil / Low-Melt

Solid

< 40°C

(Predicted)

5-Bromo-2-

chloroaniline

Parent

(Unmethylated)
60811-17-8 Crystalline Solid 47°C [1]

4-Bromo-2-

chloroaniline
Regioisomer 38762-41-3 Crystalline Solid 70–72°C [2]

2-Bromo-5-

chloroaniline
Regioisomer 823-57-4 Crystalline Solid

~58°C (varies by

purity)

Technical Insight: If your synthesized sample of the target compound is a solid with a melting

point significantly higher than 50°C, suspect contamination with the starting material (parent

amine) or a regioisomer.

Synthesis Performance Comparison: Method
Selection
For the preparation of 5-bromo-2-chloro-N-methylaniline, two primary pathways exist. The

choice of method critically impacts the purity profile and yield, which are the true performance

metrics for this intermediate.

Method A: Reductive Amination (Recommended)
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Reagents: Paraformaldehyde / NaBH₄ (or NaBH₃CN) / Acid catalyst.

Mechanism: Formation of a benzoxazine or iminium intermediate followed by reduction.

Performance: High selectivity for mono-methylation. Minimal formation of N,N-dimethyl

byproduct.

Method B: Direct Alkylation[1]
Reagents: Methyl Iodide (MeI) / Base (K₂CO₃).

Mechanism: Sₙ2 Nucleophilic Substitution.[1]

Performance: Poor selectivity.[5] Difficult to control stopping at the mono-methyl stage; often

yields a mixture of unreacted amine, mono-methyl, and N,N-dimethyl product.[1]

Workflow Visualization
The following diagram illustrates the critical decision pathways and the validation logic for the

synthesis.
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Figure 1: Synthesis pathway comparison highlighting the selectivity advantage of Reductive

Amination.

Detailed Experimental Protocol (Method A)
This protocol is designed to maximize mono-methylation selectivity, ensuring the physical

properties match the "oil/low-melt" expectation rather than the higher melting point of the

starting material.
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Objective: Synthesis of 5-bromo-2-chloro-N-methylaniline via Reductive Amination.

Step-by-Step Methodology:
Formation of Active Species:

In a round-bottom flask, dissolve 5-bromo-2-chloroaniline (1.0 eq) in Methanol (MeOH).

Add Paraformaldehyde (1.5 eq) and Sodium Methoxide (NaOMe, 1.5 eq) or a catalytic

amount of acid depending on the specific reductive variant.

Stir at reflux for 2–4 hours. This forms the intermediate imine/oxazine species.

Reduction:

Cool the mixture to 0°C.

Cautiously add Sodium Borohydride (NaBH₄, 2.0 eq) portion-wise. Caution: Gas evolution

(H₂).

Allow the reaction to warm to room temperature and stir overnight.

Work-up:

Quench with water/ice.

Extract with Ethyl Acetate (3x).

Wash organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification:

Purify via silica gel column chromatography (Eluent: Hexanes/Ethyl Acetate gradient).

Expected Result: A pale yellow to colorless oil or low-melting solid.[1]

Self-Validating Analytical System
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To confirm the identity and purity of the product without a definitive literature melting point, use

the following spectroscopic markers.

Nuclear Magnetic Resonance (¹H NMR)
The NMR spectrum provides the definitive proof of structure.

N-Methyl Group: Look for a distinctive singlet (or doublet if coupling with NH) in the range of

δ 2.85 – 2.95 ppm.

Note: If you see a singlet at ~3.0+ ppm with an integration of 6H, you have formed the

N,N-dimethyl impurity.

NH Proton: A broad singlet around δ 4.0 – 4.5 ppm (solvent dependent).

Aromatic Region:

Protons will shift slightly upfield compared to the primary amine parent due to the inductive

effect of the methyl group.

Pattern: Three aromatic protons (H-3, H-4, H-6).[1] H-6 (ortho to N) typically appears as a

doublet or doublet of doublets.[1]

HPLC / LC-MS[3]
Retention Time: The N-methyl derivative is less polar than the primary amine parent.[1] It

should elute after the parent 5-bromo-2-chloroaniline on a standard C18 Reverse Phase

column.[1]

Mass Spec: Look for the [M+H]⁺ peak at 220/222 (Br/Cl isotope pattern).

Parent mass: 206/208.

Target mass: 220/222.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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